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Compound of Interest

Compound Name: EF-1502

Cat. No.: B1671116 Get Quote

Disclaimer: The following information is provided based on the assumption that "EF-1502"

refers to Styrene-Butadiene Rubber (SBR), Emulsion type, Grade: SBR-1502. This guidance is

intended for researchers, scientists, and drug development professionals. Always consult your

institution's specific safety protocols and the manufacturer's Safety Data Sheet (SDS) before

handling and disposal.

This document provides essential safety and logistical information for the proper disposal of

EF-1502, also known as SBR-1502. Adherence to these procedures is critical for ensuring

laboratory safety and environmental protection.

Safety and Handling Information
SBR-1502 is a synthetic rubber that is generally considered stable under normal conditions.

However, proper personal protective equipment (PPE) should always be worn when handling

this material to prevent potential hazards.

Personal Protective Equipment (PPE):

Eye Protection: Use eye protection designed to protect against powders and dusts.

Hand Protection: Wear protective gloves.

Respiratory Protection: In areas with poor ventilation or where dust may be generated, use

appropriate respiratory protection.
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General Hygiene: Do not eat, drink, or smoke when using this product. Always wash hands

after handling the product.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for SBR-1502, extracted from its Safety

Data Sheet.

Property Value

Storage Temperature ≤ 40 °C

Physical State Solid

Form Bales

Color Light brown to dark brown

Odor Characteristic

Experimental Protocol for Disposal
The following protocol outlines the step-by-step procedure for the safe disposal of EF-1502
(SBR-1502). This protocol is based on general guidelines for chemical waste disposal and

should be adapted to comply with local, state, and federal regulations.

Materials:

Designated, labeled, and sealable waste container

Appropriate PPE (gloves, eye protection)

Waste manifest or tracking form (as required by your institution)

Procedure:

Waste Collection:

Place all solid EF-1502 waste, including unused material and contaminated articles (e.g.,

weighing paper, gloves), into a designated and clearly labeled waste container.
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Ensure the container is compatible with the material and can be securely sealed.

Labeling:

Label the waste container with "EF-1502 Waste" or "SBR-1502 Waste" and any other

information required by your institution's hazardous waste program.

Storage:

Store the sealed waste container in a designated waste accumulation area.

Store away from direct sunlight, heat sources, and incompatible materials such as strong

acids, strong bases, and strong oxidizing agents.[1]

Disposal:

Arrange for pickup and disposal through your institution's environmental health and safety

(EHS) office or a licensed waste management contractor.

Do not dispose of EF-1502 in the regular trash or down the drain.

For empty containers that held liquid formulations, it is recommended to triple-rinse the

container.[2][3] The rinsate should be collected and disposed of as hazardous waste.

Puncture the container to prevent reuse.[2]

Documentation:

Complete any required waste manifest or tracking forms accurately and retain a copy for

your records.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of EF-1502.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1671116?utm_src=pdf-body
https://www.sibur-int.com/upload/iblock/d6e/d6e61b3ede432be617fb6c6ca3113fb7.pdf
https://www.benchchem.com/product/b1671116?utm_src=pdf-body
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module21/index.aspx
https://www.epa.nsw.gov.au/Your-environment/Pesticides/preventing-pesticide-misuse/safe-disposal-pesticides
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module21/index.aspx
https://www.benchchem.com/product/b1671116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: EF-1502 Waste Generation

Wear Appropriate PPE

Collect Waste in Labeled Container

Seal and Store Container in Designated Area

Contact EHS for Disposal

Complete Waste Manifest

End: Waste Transferred to Licensed Facility

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of EF-1502.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.sibur-int.com/upload/iblock/d6e/d6e61b3ede432be617fb6c6ca3113fb7.pdf
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module21/index.aspx
https://www.epa.nsw.gov.au/Your-environment/Pesticides/preventing-pesticide-misuse/safe-disposal-pesticides
https://www.benchchem.com/product/b1671116#ef-1502-proper-disposal-procedures
https://www.benchchem.com/product/b1671116#ef-1502-proper-disposal-procedures
https://www.benchchem.com/product/b1671116#ef-1502-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671116?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

